Cas no 2138202-44-3 (rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine)

• Product Name: rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine
• CAS No: 2138202-44-3
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5998524
• PubChem ID: 165607229
• Update Time: 2025-07-01

rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine
• rac-1-{2-[(1R,2R)-2-cyclopropylcyclopropyl]ethyl}-1H-pyrazol-3-amine
• 2138202-44-3
• EN300-1112964

• Inchi： 1S/C11H17N3/c12-11-4-6-14(13-11)5-3-9-7-10(9)8-1-2-8/h4,6,8-10H,1-3,5,7H2,(H2,12,13)/t9-,10+/m1/s1
• InChI Key： AQIHKZBWMIUISR-ZJUUUORDSA-N
• SMILES： N1(C=CC(N)=N1)CC[C@@H]1C[C@H]1C1CC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine

Compound CAS No 2138202-44-3: rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine

The compound with CAS No 2138202-44-3, known as rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its unique structural features, which include a cyclopropyl group and a pyrazole ring, both of which contribute to its intriguing chemical properties and potential applications in drug discovery.

The synthesis of this compound involves a series of intricate reactions, including the construction of the cyclopropane ring system and the subsequent functionalization to introduce the pyrazole moiety. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral centers present in this molecule, particularly the (1R,2R)-configuration of the cyclopropane ring. This stereochemical control is crucial for optimizing the compound's biological activity and selectivity.

In terms of biological activity, rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine has been explored for its potential as a modulator of various pharmacological targets. Studies have demonstrated that this compound exhibits promising activity against certain enzyme targets, making it a valuable lead compound in drug discovery programs. The integration of the cyclopropane ring into the structure enhances its lipophilicity and stability, which are desirable properties for drug candidates.

The application of this compound extends beyond traditional pharmaceutical research. Its unique structure has also been leveraged in materials science, where it serves as a building block for constructing advanced materials with tailored electronic properties. The presence of the pyrazole ring, known for its aromaticity and conjugation capabilities, makes this compound particularly suitable for applications in organic electronics.

Recent research has focused on optimizing the synthetic routes for this compound to enhance scalability and reduce production costs. Innovations in catalysis and green chemistry have played pivotal roles in achieving these goals. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled more efficient assembly of the molecule's core structure while minimizing waste generation.

In conclusion, CAS No 2138202-44-3 represents a cutting-edge chemical entity with multifaceted applications across various scientific disciplines. Its unique structural features, combined with advancements in synthetic methodologies and biological research, position it as a key player in future innovations within pharmacology and materials science.